Cas no 1445975-61-0 (1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole)

• Product Name: 1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole
• CAS No: 1445975-61-0
• MF: C₁₅H₂₁N₃
• MW: 243.347343206406
• MDL: MFCD31811632
• CID: 5061857
• Update Time: 2026-02-28

1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole
• SY250783

• MDL： MFCD31811632
• Inchi： 1S/C15H21N3/c1-10(2)13-7-6-8-14(11(3)4)15(13)18-9-16-12(5)17-18/h6-11H,1-5H3
• InChI Key： MBPAIXIRKCMYEO-UHFFFAOYSA-N
• SMILES： N1(C=NC(C)=N1)C1C(=CC=CC=1C(C)C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 4.3
• Topological Polar Surface Area: 30.7

Additional information on 1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole

Recent Advances in the Study of 1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole (CAS: 1445975-61-0)

The compound 1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole (CAS: 1445975-61-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole as a scaffold for the design of novel bioactive molecules. Its triazole core, combined with the diisopropylphenyl moiety, offers a promising platform for modulating interactions with biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, with preliminary data suggesting significant anti-inflammatory activity in vitro and in vivo.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer and autoimmune disorders. Recent structural-activity relationship (SAR) studies have demonstrated that modifications to the triazole ring can enhance selectivity and potency against specific kinase targets. These findings open new avenues for the rational design of next-generation kinase inhibitors.

In addition to its potential as a therapeutic agent, 1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole has also been investigated for its utility in chemical biology research. Its ability to act as a ligand for metal ions has been exploited in the development of novel catalysts and probes for studying biological systems. Recent work has demonstrated its efficacy in facilitating cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules.

Despite these promising developments, challenges remain in the optimization of this compound for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. However, the growing body of evidence supporting its biological activity and versatility underscores its potential as a valuable tool in both drug discovery and chemical biology.

In conclusion, 1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole (CAS: 1445975-61-0) represents a promising candidate for further investigation in the fields of medicinal chemistry and chemical biology. Its unique structural features and demonstrated biological activity make it a compelling subject for future research aimed at unlocking its full therapeutic potential.